6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide

• IUPAC Name: 2,2-difluoro-6-methyl-1,3-benzodioxole-5-sulfonamide
• InChI: InChI=1S/C8H7F2NO4S/c1-4-2-5-6(15-8(9,10)14-5)3-7(4)16(11,12)13/h2-3H,1H3,(H2,11,12,13)
• InChI Key: HUFCTNVUROFNKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1S(=O)(=O)N)OC(O2)(F)F
• Molecular Formula: C8H7F2NO4S
• Molecular Weight: 251.21 g/mol

Description

6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide (MDFB) is a sulfur-containing heterocyclic compound that has been studied for its potential use in various scientific research applications. It is a white or off-white crystalline solid that is soluble in water and other polar solvents. MDFB is a relatively new compound that has been studied for its potential to be used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide is still not fully understood. It is thought to act as an inhibitor of tyrosine kinases, which are enzymes involved in the regulation of cell growth and proliferation. In addition, it has been shown to interact with various other proteins and enzymes, such as protein kinases and phosphatases, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to have an inhibitory effect on the growth of cancer cells, as well as a potential anti-inflammatory effect. In addition, it has been found to have a potential neuroprotective effect, as well as an anti-oxidant effect.

Advantages and Limitations for Lab Experiments

6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is soluble in polar solvents, making it easy to work with in the laboratory. In addition, it is relatively stable and has been found to have a variety of biochemical and physiological effects. However, there are also some limitations to its use in laboratory experiments. It is not as potent as some other compounds, and its mechanism of action is still not fully understood.

Future Directions

There are several potential future directions for the use of 6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide in scientific research. It could be further studied for its potential use as an inhibitor of tyrosine kinases and other proteins and enzymes involved in the regulation of cell growth and proliferation. In addition, it could be studied for its potential use as an antimicrobial agent and as a potential therapeutic agent for Alzheimer's disease. Further research could also be conducted to better understand its mechanism of action and to explore its potential use in other areas of scientific research.

Synthesis Methods

6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide can be synthesized by the reaction of 6-methyl-2,2-difluoro-1,3-benzodioxole with 4-sulfonyl chloride in the presence of a base, such as sodium hydroxide or potassium hydroxide. This reaction is carried out in a polar solvent, such as acetonitrile, and the temperature is usually maintained at around 0°C. The reaction is usually complete within a few hours, and the product can be isolated by filtration and recrystallization.

Scientific Research Applications

6-Methyl-2,2-difluoro-1,3-benzodioxole-4-sulfonamide has been studied for its potential use in a variety of scientific research applications. It has been used as an inhibitor of enzymes, such as tyrosine kinases, as well as a drug target for cancer and other diseases. It has also been studied for its potential use as an antimicrobial agent and as a potential therapeutic agent for Alzheimer's disease.